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Compound of Interest

Compound Name: (Z)-alpha-Bisabolene

Cat. No.: B1231322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bisabolenes are a group of isomeric sesquiterpenes (C15H24) with a molecular weight of

204.35 g/mol .[1] They are found in a variety of plants and are known for their characteristic

aroma and potential therapeutic properties, including anti-inflammatory, anti-cancer, and anti-

microbial activities. The accurate identification and quantification of bisabolene isomers are

crucial for quality control in essential oils, drug development, and various research applications.

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the

separation, identification, and quantification of volatile and semi-volatile compounds like

bisabolenes. This application note provides a comprehensive overview and detailed protocols

for the analysis of bisabolenes using GC-MS.

Experimental Workflow
The general workflow for the GC-MS analysis of bisabolenes involves sample preparation, GC-

MS analysis, and subsequent data processing for identification and quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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